Cas no 308831-00-7 (4-(3,5-Dimethylphenoxy)piperidinehydrochloride)

• Product Name: 4-(3,5-Dimethylphenoxy)piperidinehydrochloride
• CAS No: 308831-00-7
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• CID: 853816
• PubChem ID: 20735339
• Update Time: 2025-10-13

4-(3,5-Dimethylphenoxy)piperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Dimethylphenoxy)piperidine hydrochloride
• 308831-00-7
• AKOS015844264
• 4-(3,5-Dimethylphenoxy)piperidinehydrochloride
• 4-(3,5-Dimethylphenoxy)piperidine hydrochloride, AldrichCPR
• 4-(3,5-dimethylphenoxy)piperidine;hydrochloride

• Inchi： 1S/C13H19NO.ClH/c1-10-7-11(2)9-13(8-10)15-12-3-5-14-6-4-12;/h7-9,12,14H,3-6H2,1-2H3;1H
• InChI Key： WKZXXCKHOFPJHA-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=C(C)C=C(C)C=1)C1CCNCC1

Computed Properties

• Exact Mass: 241.1233420g/mol
• Monoisotopic Mass: 241.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

4-(3,5-Dimethylphenoxy)piperidinehydrochloride Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-(3,5-Dimethylphenoxy)piperidinehydrochloride

Introduction to 4-(3,5-Dimethylphenoxy)piperidinehydrochloride (CAS No. 308831-00-7)

4-(3,5-Dimethylphenoxy)piperidinehydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 308831-00-7, is a compound of significant interest in the field of pharmaceutical chemistry. This piperidine derivative features a phenoxy group substituted with two methyl groups at the 3 and 5 positions, forming a structurally unique molecule that has garnered attention for its potential biological activity. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug development.

The structural motif of 4-(3,5-Dimethylphenoxy)piperidinehydrochloride combines the piperidine ring, known for its role in many bioactive molecules, with a phenolic ether moiety. This combination suggests possible interactions with biological targets such as enzymes and receptors, which are often modulated by piperidine derivatives. The presence of the dimethyl substituents on the phenyl ring may influence the electronic properties and spatial orientation of the molecule, potentially affecting its binding affinity and selectivity.

In recent years, there has been growing interest in developing novel piperidine-based compounds for therapeutic applications. The phenoxy-piperidine scaffold has shown promise in various pharmacological contexts, including central nervous system (CNS) disorders, pain management, and anti-inflammatory treatments. Researchers have been exploring modifications to this core structure to optimize pharmacokinetic properties and reduce side effects. The compound 4-(3,5-Dimethylphenoxy)piperidinehydrochloride represents an example of such structural innovation.

One of the key areas where this compound has drawn attention is in the exploration of potential CNS-active agents. Piperidine derivatives are frequently investigated for their ability to interact with neurotransmitter systems, particularly those involving dopamine and serotonin. The phenoxy group may enhance lipophilicity, facilitating blood-brain barrier penetration, while the piperidine core provides a framework for hydrogen bonding interactions with biological targets. Preliminary studies suggest that derivatives of this nature may exhibit properties relevant to conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of 4-(3,5-Dimethylphenoxy)piperidinehydrochloride involves multi-step organic reactions that typically begin with the functionalization of a piperidine ring followed by the introduction of the phenoxy substituent. The dimethyl groups are introduced strategically to achieve the desired steric and electronic environment. The final step often involves conversion to the hydrochloride salt to improve physicochemical properties. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding mode of 4-(3,5-Dimethylphenoxy)piperidinehydrochloride with potential targets. These studies utilize docking algorithms to predict interactions with proteins such as transporters and receptors. The results indicate that the compound may bind effectively to sites on enzymes involved in metabolic pathways relevant to neurological function. This computational evidence supports further experimental validation in vitro and in vivo.

In vitro assays have begun to explore the pharmacological profile of 4-(3,5-Dimethylphenoxy)piperidinehydrochloride. Initial findings suggest moderate activity in assays measuring receptor binding affinity and enzyme inhibition. Notably, interactions with monoamine oxidase (MAO) inhibitors have been observed, which could be relevant for treating mood disorders. Additionally, studies on cell-based models have shown potential effects on intracellular signaling pathways associated with neuroprotection.

The hydrochloride form of this compound plays a crucial role in its pharmacological behavior. The chloride ion interacts with biological systems differently compared to free bases or other salts, influencing solubility, absorption rates, and metabolic pathways. This aspect is particularly important for drug formulation and delivery systems designed for oral or intravenous administration.

Recent advances in analytical chemistry have enabled more precise characterization of 4-(3,5-Dimethylphenoxy)piperidinehydrochloride using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed structural information essential for confirming purity and identifying impurities during synthesis. High-performance liquid chromatography (HPLC) has also been employed for quantitative analysis in preclinical samples.

The potential therapeutic applications of 4-(3,5-Dimethylphenoxy)piperidinehydrochloride extend beyond CNS disorders. Research is ongoing into its possible utility in treating inflammatory conditions by modulating immune responses through interaction with cytokine pathways. The structural versatility of piperidine derivatives like this one allows for further modifications aimed at enhancing specific pharmacological effects while minimizing off-target activities.

Regulatory considerations are an important factor in advancing compounds like 4-(3,5-Dimethylphenoxy)piperidinehydrochloride into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures consistent quality throughout production stages from lab-scale synthesis to commercial manufacturing. Preclinical safety studies are essential to assess toxicity profiles before human testing can commence.

The future direction for research on 4-(3,5-Dimethylphenoxy)piperidinehydrochloride includes expanding synthetic methodologies to produce analogs with varied substituents on both the piperidine ring and phenyl moiety. Combination therapies involving this compound alongside other bioactive molecules could also be explored to enhance therapeutic outcomes across multiple disease indications.